(4R,5S)-4-(Aminomethyl)-5-(1-benzylpyrazol-4-yl)-1-methylpyrrolidin-2-one

• IUPAC Name: (4R,5S)-4-(aminomethyl)-5-(1-benzylpyrazol-4-yl)-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C16H20N4O/c1-19-15(21)7-13(8-17)16(19)14-9-18-20(11-14)10-12-5-3-2-4-6-12/h2-6,9,11,13,16H,7-8,10,17H2,1H3/t13-,16+/m1/s1
• InChI Key: MSFVYWGZPZZQID-CJNGLKHVSA-N
• Canonical SMILES: CN1C(C(CC1=O)CN)C2=CN(N=C2)CC3=CC=CC=C3
• Isomeric SMILES: CN1[C@@H]([C@H](CC1=O)CN)C2=CN(N=C2)CC3=CC=CC=C3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

(4R,5S)-4-(Aminomethyl)-5-(1-benzylpyrazol-4-yl)-1-methylpyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is commonly referred to as ABP or ABP688, and it has been studied extensively for its mechanism of action and its potential therapeutic effects.

Scientific Research Applications

Synthesis and Receptor Affinity

A study focused on the synthesis and computer-aided analysis of novel ligands for the 5-HT6 serotonin receptor, incorporating different linkers between the triazine moiety and an aromatic substituent, showcasing the importance of linker optimization in medicinal chemistry for enhancing receptor affinity and selectivity (Łażewska et al., 2019).

Antimicrobial Activities

Another study described the synthesis and characterization of novel derivatives with potential antimicrobial properties, illustrating how structural modifications can impact biological activity and offering a framework for the development of new antimicrobial agents (Al‐Azmi & Mahmoud, 2020).

Enantioselective Synthesis

Research on the enantiodivergent synthesis of bis-spiropyrrolidines via sequential interrupted and completed cycloadditions highlights the versatility of chiral catalysts in achieving high stereocontrol, relevant for synthesizing enantiopure compounds in drug discovery and development (Conde et al., 2015).

Anti-HIV Activity

A structure-activity relationship study of phenylpyrazole derivatives as a novel class of anti-HIV agents shows the process of optimizing molecular features to enhance anti-viral efficacy, which could be relevant for compounds with similar structural frameworks (Mizuhara et al., 2013).